1-(4-Tert-butylphenyl)-3-(1-phenylpropan-2-yl)urea

• IUPAC Name: 1-(4-tert-butylphenyl)-3-(1-phenylpropan-2-yl)urea
• InChI: InChI=1S/C20H26N2O/c1-15(14-16-8-6-5-7-9-16)21-19(23)22-18-12-10-17(11-13-18)20(2,3)4/h5-13,15H,14H2,1-4H3,(H2,21,22,23)
• InChI Key: FOPMICDNDDLANN-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)NC(=O)NC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylethyl)urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylethyl)urea typically involves the reaction of 4-tert-butylaniline with 1-methyl-2-phenylethyl isocyanate. The reaction is carried out under controlled conditions, often in the presence of a catalyst such as a base or an acid to facilitate the formation of the urea linkage.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and purity. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylethyl)urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amines.

Substitution: The phenyl groups can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens or alkylating agents can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield urea derivatives with additional functional groups, while reduction may produce amines.

Scientific Research Applications

Chemistry: Used as an intermediate in organic synthesis.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylethyl)urea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-tert-butylphenyl)-N’-(2-phenylethyl)urea
• N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylpropyl)urea

Uniqueness

N-(4-tert-butylphenyl)-N’-(1-methyl-2-phenylethyl)urea is unique due to its specific structural features, which may confer distinct chemical and biological properties compared to similar compounds. Its tert-butyl and phenylethyl groups contribute to its stability and reactivity, making it a valuable compound for various applications.